Cas no 18841-58-2 (1-Propanone,1-(4-octylphenyl)-3-(1-piperidinyl)-)

• Product Name: 1-Propanone,1-(4-octylphenyl)-3-(1-piperidinyl)-
• CAS No: 18841-58-2
• MF: C₂₂H₃₅NO
• MW: 329.519406557083
• CID: 164155
• PubChem ID: 197970
• Update Time: 2025-04-19

1-Propanone,1-(4-octylphenyl)-3-(1-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,1-(4-octylphenyl)-3-(1-piperidinyl)-
• 1-(4-octylphenyl)-3-piperidin-1-ylpropan-1-one
• 1-(4-octyl-phenyl)-3-piperidin-1-yl-propan-1-one
• 1-Octyl-4-(3-piperidino-propionyl)-benzol
• 3-Piperidino-1-(p-octylphenyl)-1-propanon
• Pipoctanone
• Pipoctanone [INN]
• UNII-24N16QE4S0
• 4'-Octyl-β-piperidinopropiophenone
• DTXSID40172194
• 4'-Octyl-3-piperidinopropiophenone.
• NS00123993
• Q27253862
• SCHEMBL2109349
• CHEMBL2106960
• 18841-58-2
• 4'-Octyl-3-piperidinopropiophenone
• 24N16QE4S0

• Inchi： 1S/C22H35NO/c1-2-3-4-5-6-8-11-20-12-14-21(15-13-20)22(24)16-19-23-17-9-7-10-18-23/h12-15H,2-11,16-19H2,1H3
• InChI Key： ODUILFNOMMYWTO-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)CCCCCCCC)CCN1CCCCC1

Computed Properties

• Exact Mass: 329.27200
• Monoisotopic Mass: 329.272
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 11
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 7
• XLogP3: 6.5
• Topological Polar Surface Area: 20.3A^2

Experimental Properties

• Density: 0.961
• Boiling Point: 458.6°Cat760mmHg
• Flash Point: 159.2°C
• Refractive Index: 1.512
• PSA: 20.31000
• LogP: 5.58620